Cas no 116539-01-6 (5-Aminothiophene-3-carboxylic Acid)

• Product Name: 5-Aminothiophene-3-carboxylic Acid
• CAS No: 116539-01-6
• MF: C₅H₅NO₂S
• MW: 143.163699865341
• MDL: MFCD09263797
• CID: 131270
• PubChem ID: 13205581
• Update Time: 2025-04-19

5-Aminothiophene-3-carboxylic Acid Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxylicacid, 5-amino-
• 5-aminothiophene-3-carboxylic acid
• 3-Thiophenecarboxylicacid,5-amino
• 3-Thiophenecarboxylicacid,5-amino-(9CI)
• 116539-01-6
• SCHEMBL4060825
• 5-aminothiophene-3-carboxylicacid
• 3-Thiophenecarboxylicacid,5-amino-
• CS-0290585
• DTXSID60527622
• 5-Amino-thiophene-3-carboxylic acid
• EN300-149989
• AKOS012322758
• 5-Aminothiophene-3-carboxylic Acid

• MDL： MFCD09263797
• Inchi： 1S/C5H5NO2S/c6-4-1-3(2-9-4)5(7)8/h1-2H,6H2,(H,7,8)
• InChI Key： GDCXAVLSIKFZMY-UHFFFAOYSA-N
• SMILES： S1C=C(C(=O)O)C=C1N

Computed Properties

• Exact Mass: 143.00400
• Monoisotopic Mass: 143.00409958g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 91.6Ų

Experimental Properties

• PSA: 91.56000
• LogP: 1.60970